4-[4-(Thiophene-2-carbonyl)piperazin-1-yl]benzonitrile

• IUPAC Name: 4-[4-(thiophene-2-carbonyl)piperazin-1-yl]benzonitrile
• InChI: InChI=1S/C16H15N3OS/c17-12-13-3-5-14(6-4-13)18-7-9-19(10-8-18)16(20)15-2-1-11-21-15/h1-6,11H,7-10H2
• InChI Key: LZCKTQWLMDBMKR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)C#N)C(=O)C3=CC=CS3
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• CAS No.: 478046-86-5

Description

4-[4-(Thiophene-2-carbonyl)piperazin-1-yl]benzonitrile is a useful research compound. Its molecular formula is C16H15N3OS and its molecular weight is 297.38. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Research on Similar Compounds

• Pharmacokinetics and Metabolism : Studies on similar compounds, such as N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), provide insights into their disposition, metabolism, and elimination pathways in humans. This research is critical for understanding the pharmacokinetic profile and safety of new therapeutic agents (Renzulli et al., 2011).

• Toxicology and Safety Profiling : The evaluation of the toxicological profile of novel psychoactive substances, such as MT-45 (1-cyclohexyl-4-(1,2-diphenylethyl)piperazine), is crucial for determining their safety and potential side effects. This information is invaluable for the development of new drugs and for regulatory purposes (Papsun et al., 2016).

• Receptor Binding and Pharmacodynamics : Research on the binding affinity and pharmacodynamics of compounds acting on specific receptors, such as 5-HT1A, helps elucidate their potential therapeutic applications, including for anxiety and depression. Such studies contribute to the rational design of new therapeutic agents with improved efficacy and safety profiles (Rabiner et al., 2002).

• Chemical Synthesis and Drug Development : The synthesis and evaluation of new arylpiperazine derivatives, focusing on their anxiolytic-like effects, provide a framework for the development of novel anxiolytic agents. These studies demonstrate the importance of chemical innovation in expanding therapeutic options (Kędzierska et al., 2019).

• Exposure and Biological Monitoring : Investigations into the occupational exposure to compounds like toluene diisocyanate (TDI) and the monitoring of their metabolites in biological samples offer important insights into occupational health and safety. Such research is essential for establishing exposure limits and preventing adverse health effects (Geens et al., 2011).